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Compound of Interest

Compound Name: Notum pectinacetylesterase-1

Cat. No.: B10805817

Audience: Researchers, scientists, and drug development professionals.
Introduction

Notum is a secreted serine hydrolase that acts as a negative regulator of the Wnt signaling
pathway.[1][2][3] It does so by removing a palmitoleate group from Wnt proteins, a modification
essential for their binding to Frizzled receptors and subsequent signal transduction.[1][4][5] The
role of Notum in various diseases, including cancer and degenerative disorders, has made it an
attractive therapeutic target.[1][2] The development of potent and selective Notum inhibitors is
therefore of significant interest. As Notum belongs to the large and diverse family of serine
hydrolases, a critical step in the development of any Notum inhibitor is to assess its selectivity
against other members of this enzyme class to minimize off-target effects.[6][7] This application
note provides detailed protocols for assessing the selectivity of Notum inhibitors using
biochemical assays and advanced proteomic techniques.

Key Concepts

o Serine Hydrolases: A large and diverse class of enzymes that utilize a catalytic serine
residue in their active site to hydrolyze substrates.[8][9][10]

» Activity-Based Protein Profiling (ABPP): A powerful chemical proteomic method that uses
active site-directed probes to profile the functional state of enzymes within complex
biological samples.[8][11][12]
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o Competitive ABPP: A variation of ABPP used to assess the potency and selectivity of
enzyme inhibitors by measuring their ability to compete with a broad-spectrum activity-based
probe for binding to the active site of target enzymes.[13][14]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the Wnt signaling pathway and a general workflow for
assessing Notum inhibitor selectivity.
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Figure 1: Wnt Signaling Pathway and the Role of Notum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Selective Irreversible Inhibitors of the Wnt-Deacylating Enzyme NOTUM Developed by
Activity-Based Protein Profiling - PMC [pmc.ncbi.nim.nih.gov]

e 2. tandfonline.com [tandfonline.com]

o 3. Carboxylesterase Notum Is a Druggable Target to Modulate Wnt Signaling - PMC
[pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b10805817?utm_src=pdf-body-img
https://www.benchchem.com/product/b10805817?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6004566/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6004566/
https://www.tandfonline.com/doi/full/10.4155/fmc-2021-0036
https://pmc.ncbi.nlm.nih.gov/articles/PMC8172013/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8172013/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10805817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

4. Selective Irreversible Inhibitors of the Wnt-Deacylating Enzyme NOTUM Developed by
Activity-Based Protein Profiling - PubMed [pubmed.ncbi.nim.nih.gov]

5. Small-molecule inhibitors of carboxylesterase Notum - PMC [pmc.ncbi.nlm.nih.gov]
6. researchgate.net [researchgate.net]

7. Superfamily-wide portrait of serine hydrolase inhibition achieved by library-versus-library
screening - PMC [pmc.ncbi.nim.nih.gov]

8. Activity-based protein profiling: an efficient approach to study serine hydrolases and their
inhibitors in mammals and microbes - RSC Advances (RSC Publishing) [pubs.rsc.org]

9. Frontiers | Activity based protein profiling to detect serine hydrolase alterations in virus
infected cells [frontiersin.org]

10. academic.oup.com [academic.oup.com]

11. Activity-Based Protein Profiling of Serine Hydrolases in Bacteria: Methods and Protocols
- PubMed [pubmed.ncbi.nim.nih.gov]

12. pnas.org [pnas.org]
13. med.stanford.edu [med.stanford.edu]

14. Strategies for Tuning the Selectivity of Chemical Probes that Target Serine Hydrolases -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Assessing Notum Inhibitor Selectivity
Against Other Serine Hydrolases]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10805817#assessing-notum-inhibitor-selectivity-
against-other-serine-hydrolases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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